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Compound of Interest

Compound Name: 4-Ethylbenzenethiolate

Cat. No.: B15497043

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, safety information, and potential applications of 4-Ethylbenzenethiol. The
information is compiled from various scientific databases and supplier information.

Chemical Identity and Physical Properties

4-Ethylbenzenethiol, also known as 4-ethylthiophenol, is an organosulfur compound with the
chemical formula CsH10S[1][2]. It is characterized by a benzene ring substituted with an ethyl
group and a thiol group at the para position.

Table 1: Physical and Chemical Properties of 4-
Ethylbenzenethiol
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Property Value Source(s)
Molecular Formula CsH10S [1112]
Molecular Weight 138.23 g/mol [1]
Appearance fqo:z)drless to slightly pale yellow N/A
Odor Disagreeable, stench [3]
Boiling Point 119-120 °C at 30 mmHg N/A
Melting Point -30 °C (estimate) N/A
Density 1.02 g/cm3 N/A
Vapor Pressure 0.262 mmHg at 25 °C N/A
Refractive Index 1.563 N/A
pKa 6.84 + 0.10 (Predicted) N/A

Soluble in organic solvents like
Solubility alcohol and ether; insoluble in [4]

water.

Safety and Handling

4-Ethylbenzenethiol is classified as a hazardous substance and should be handled with
appropriate personal protective equipment (PPE) in a well-ventilated area.

Table 2: GHS Hazard Information for 4-Ethylbenzenethiol
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Hazard Statement Code Description
Acute Toxicity, Oral (Category )
2) H302 Harmful if swallowed.[1]
Acute Toxicity, Dermal ] ] ]
H312 Harmful in contact with skin.[1]
(Category 4)
Skin Corrosion/Irritation o
H315 Causes skin irritation.[1]
(Category 2)
Serious Eye Damage/Eye H319 Causes serious eye irritation.
Irritation (Category 2A) [1]
Acute Toxicity, Inhalation .
H332 Harmful if inhaled.[1]
(Category 4)
Specific target organ toxicity — )
_ May cause respiratory
Single exposure (Category 3), H335

Respiratory tract irritation

irritation.[1]

Precautionary Statements: P261, P280, P304+P340, P305+P351+P338, P405, P501a.

Spectral Data

Spectral data is crucial for the identification and characterization of 4-Ethylbenzenethiol.

Table 3: Key Spectral Information for 4-

Ethylbenzenethiol

Spectroscopic Technique

Key Features

Source(s)

Mass Spectrometry (GC-MS)

Molecular lon (M*): m/z 138.

Major fragments at m/z 123,
105.

[1]

Infrared Spectroscopy (FTIR)

Data available, typically
performed on a neat sample

using a capillary cell.

[1]

Raman Spectroscopy

Data available.

[1]
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Chemical Reactivity and Synthesis
Reactivity

As a thiol, 4-Ethylbenzenethiol is expected to undergo reactions typical of this functional group.
The thiol proton is weakly acidic, and the corresponding thiolate is a good nucleophile.
Oxidation can lead to the formation of the corresponding disulfide.

Synthesis

A potential synthetic route to 4-Ethylbenzenethiol can be envisioned starting from 4-
ethylaniline. This would likely involve a diazotization reaction followed by reaction with a sulfur-
containing reagent.

Potential Synthesis of 4-Ethylbenzenethiol

1. NaNOz2, HCl

Click to download full resolution via product page

Caption: Plausible synthetic pathway to 4-Ethylbenzenethiol.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis and reactions of 4-
Ethylbenzenethiol are not readily available in the public domain. Researchers should adapt
general procedures for the synthesis of aromatic thiols, exercising due caution. A general
workflow for handling and using a research chemical like 4-Ethylbenzenethiol is outlined below.
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General Workflow for a Research Chemical

Acquisition and SDS Review

'

Risk Assessment

Experimentation in Ventilated Hood

'

Characterization (e.g., NMR, GC-MS)
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Caption: General experimental workflow for 4-Ethylbenzenethiol.

Biological Activity and Signaling Pathways

Currently, there is no publicly available information regarding the specific biological activity of 4-
Ethylbenzenethiol or its involvement in any signaling pathways. While the parent compound,
ethylbenzene, has undergone toxicological studies, this data cannot be directly extrapolated to
4-Ethylbenzenethiol[5]. Thiol-containing compounds, in general, can have diverse biological

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15497043?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/12579207/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15497043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

effects, including acting as antioxidants or interacting with metalloenzymes|[6]. However,
specific studies on this compound are lacking.

Due to the absence of data on biological interactions, a signaling pathway diagram cannot be
provided at this time.

Applications in Research and Development

Given its chemical structure, 4-Ethylbenzenethiol could potentially be used in the following
areas:

» Organic Synthesis: As a building block for the introduction of the 4-ethylphenylthio group into
molecules.

o Materials Science: In the formation of self-assembled monolayers (SAMs) on metal surfaces,
a common application for aromatic thiols.

e Drug Discovery: As a fragment for library synthesis in early-stage drug discovery, although
no specific biological targets have been identified.

Potential Research Applications

Organic Synthesis

4-Ethylbenzenethiol Materials Science

Drug Discovery
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Caption: Potential applications of 4-Ethylbenzenethiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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